Cas no 2227648-43-1 (2-(1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid)

• Product Name: 2-(1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid
• CAS No: 2227648-43-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6266776
• PubChem ID: 165586163
• Update Time: 2025-10-25

2-(1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid
• 2-[(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentyl]acetic acid
• EN300-1525755
• 2227648-43-1

• Inchi： 1S/C27H32N2O5/c1-2-8-24(26(32)28-23-14-7-9-17(23)15-25(30)31)29-27(33)34-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-24H,2,7-9,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,23+,24+/m0/s1
• InChI Key： PFNKAQPJCOFRQK-PKKBDPGCSA-N
• SMILES： OC(C[C@@H]1CCC[C@H]1NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid

Exploring the Chemistry and Applications of 2-(1RS,2SR)-2-(2R)-{(9H-fluoren-9-yl)methoxycarbonyl}Amino)Pentanamidocyclopentylacetic Acid

The compound with CAS No. 2227648-43-1, commonly referred to as 2-(1RS,2SR)-cyclopentylacetic acid, is a highly specialized molecule with significant implications in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamido chain, and a cyclopentyl substituent. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide chemistry, plays a critical role in controlling the reactivity of the molecule during synthesis. Researchers have demonstrated that the stereochemistry at the (1RS,2SR) and (R) centers significantly influences the biological activity of the compound. This has led to an increased interest in exploring its potential as a building block for complex molecules with tailored pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The use of asymmetric catalysis has been particularly effective in achieving high enantiomeric excess, which is crucial for its application in chiral recognition studies. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of this process, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in various areas, including enzyme inhibition and receptor targeting. Its unique structure allows for selective interactions with specific biological targets, making it a valuable candidate for drug design. For instance, studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting potential therapeutic applications in metabolic disorders.

Moreover, the compound's stability under physiological conditions has been a subject of extensive research. Scientists have employed computational modeling techniques to predict its behavior in vivo, providing insights into its pharmacokinetics and bioavailability. These findings have paved the way for further optimization studies aimed at improving its therapeutic profile.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research efforts. By adopting more sustainable practices, such as using recyclable catalysts and minimizing waste generation, chemists are working towards making its production more environmentally friendly.

In conclusion, 2-(1RS,2SR)-cyclopentylacetic acid with CAS No. 227648-43-1 represents a cutting-edge molecule with vast potential in both academic research and industrial applications. Its intricate structure and versatile functional groups make it an invaluable asset in the development of innovative chemical entities. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern medicine.